Cas no 1213638-69-7 ((3S)-3-amino-3-(pyridin-2-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol
• CAS No: 1213638-69-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5592399
• PubChem ID: 129913748
• Update Time: 2025-07-21

(3S)-3-amino-3-(pyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanol, γ-amino-, (γS)-
• (S)-3-(2-Pyridinyl)-3-amino-1-propanol
• EN300-1164905
• J3.544.952C
• 1213638-69-7
• (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol
• (3S)-3-AMINO-3-(2-PYRIDYL)PROPAN-1-OL
• SCHEMBL21751670

• Inchi： 1S/C8H12N2O/c9-7(4-6-11)8-3-1-2-5-10-8/h1-3,5,7,11H,4,6,9H2/t7-/m0/s1
• InChI Key： IHEKDUZNUUGMPX-ZETCQYMHSA-N
• SMILES： [C@H](C1N=CC=CC=1)(N)CCO

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±27.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Additional information on (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol

Introduction to (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol (CAS No. 1213638-69-7)

(3S)-3-amino-3-(pyridin-2-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and structural features. This compound, identified by the CAS number 1213638-69-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a stereogenic center at the third carbon atom, along with the incorporation of a pyridine moiety, makes this molecule a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The stereochemistry of (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol plays a crucial role in determining its pharmacological properties. The (S)-configuration at the stereogenic center can influence the compound's interactions with biological targets, including enzymes and receptors. This aspect is particularly important in drug design, where the three-dimensional shape of a molecule can dictate its efficacy and selectivity. Recent advancements in computational chemistry have enabled researchers to predict and analyze the binding modes of such chiral compounds, facilitating the optimization of their pharmacokinetic profiles.

The pyridine ring in (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol contributes to its chemical diversity and functional potential. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to form hydrogen bonds and participate in various electronic interactions. This structural feature makes the compound a versatile scaffold for designing molecules with enhanced binding affinity and improved metabolic stability. In recent years, there has been a surge in research focused on pyridine-based drugs, particularly those targeting neurological disorders and infectious diseases.

Current research in the field of (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol has highlighted its potential as a precursor for more complex pharmacophores. Studies have demonstrated that this compound can be modified through various synthetic pathways to yield derivatives with tailored biological activities. For instance, functionalization of the pyridine ring or introduction of additional substituents can lead to novel compounds with improved therapeutic properties. These modifications are often guided by high-throughput screening techniques and structure-based drug design approaches, which have become indispensable tools in modern pharmaceutical research.

The synthesis of (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol presents unique challenges due to its chiral nature and the need for precise stereocontrol. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These techniques not only ensure the structural integrity of the compound but also enhance its pharmacological relevance. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research and development.

In conclusion, (3S)-3-amino-3-(pyridin-2-yl)propan-1-ol (CAS No. 1213638-69-7) represents a promising entity in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features, including the stereogenic center and pyridine moiety, make it an attractive candidate for drug discovery efforts. Ongoing research continues to explore its synthetic possibilities and biological activities, paving the way for innovative treatments across various medical fields.